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Compound of Interest

Compound Name: DIMETHYL SELENIDE

Cat. No.: B1221194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl selenide ((CH₃)₂Se), a simple organoselenium compound, is a volatile, colorless

liquid with a characteristic garlic-like odor.[1] It plays a significant role as a metabolite in

biological systems, representing a key component of the selenium detoxification pathway

through biomethylation.[2] In recent years, organoselenium compounds have garnered

increasing interest in the field of drug development, particularly for their potential anticancer

properties.[3][4][5][6] This technical guide provides a comprehensive overview of the chemical

properties of dimethyl selenide, including its physical characteristics, spectroscopic data,

reactivity, and relevant experimental protocols, to support ongoing research and development

efforts.

Core Chemical and Physical Properties
The fundamental chemical and physical properties of dimethyl selenide are summarized in

the table below, providing a foundational dataset for laboratory applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1221194?utm_src=pdf-interest
https://www.benchchem.com/product/b1221194?utm_src=pdf-body
https://www.researchgate.net/publication/231647697_77Se_Solid-State_NMR_of_Inorganic_and_Organoselenium_Systems_A_Combined_Experimental_and_Computational_Study
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-selenide
https://books.rsc.org/books/edited-volume/728/chapter-abstract/440704/Organoselenium-Compounds-as-Cancer-Therapeutic?redirectedFrom=fulltext
https://pmc.ncbi.nlm.nih.gov/articles/PMC7864035/
https://www.researchgate.net/figure/Organoselenium-compounds-as-antitumor-agents_fig4_26470279
https://www.researchgate.net/publication/384163271_Organoselenium_Compounds_and_Cancer_New_Approaches_for_the_Antitumor_Therapy
https://www.benchchem.com/product/b1221194?utm_src=pdf-body
https://www.benchchem.com/product/b1221194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂H₆Se [2]

Molecular Weight 109.04 g/mol [2]

Appearance Colorless liquid [7]

Odor Garlic-like [1]

Density 1.4077 g/cm³ at 14.6 °C [7]

Boiling Point 55 °C (328 K) [7]

Melting Point -87.2 °C (186.0 K) [7]

Carbon-Selenium Bond Length
1.943 Å (Microwave

Spectroscopy)
[7]

C-Se-C Bond Angle
96.2° (Microwave

Spectroscopy)
[7]

Spectroscopic Data
Spectroscopic analysis is critical for the identification and characterization of dimethyl
selenide. The following tables summarize key spectroscopic data.

NMR Spectroscopy
Nucleus Chemical Shift (δ)

Coupling
Constants

Reference

¹H ~1.90 ppm (singlet)
J(¹³C-¹H): 140.3 Hz,

J(⁷⁷Se-¹H): 10.5 Hz
[8]

⁷⁷Se 0.0 ppm (Reference) J(¹³C-⁷⁷Se): -62.0 Hz [9]

Mass Spectrometry (Electron Ionization)
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m/z Ion Relative Intensity

110 [C₂H₆⁷⁸Se]⁺ (Molecular Ion) High

95 [CH₃Se]⁺ Moderate

80 [Se]⁺ Moderate

15 [CH₃]⁺ Moderate

Note: The mass spectrum of dimethyl selenide exhibits a characteristic isotopic pattern due to

the natural abundance of selenium isotopes.

Experimental Protocols
Detailed methodologies are essential for the synthesis, purification, and analysis of dimethyl
selenide in a research setting.

Synthesis of Dimethyl Selenide
Reaction: Na₂Se + 2CH₃I → (CH₃)₂Se + 2NaI[7]

Materials:

Sodium selenide (Na₂Se)

Methyl iodide (CH₃I)

Anhydrous solvent (e.g., tetrahydrofuran (THF) or ethanol)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, suspend sodium selenide in the anhydrous solvent under an inert

atmosphere.

Cool the suspension in an ice bath.
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Slowly add methyl iodide to the cooled suspension with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-3 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove the sodium iodide precipitate.

The filtrate contains the crude dimethyl selenide.

Purification by Distillation
Procedure:

Assemble a simple distillation apparatus.[10]

Place the crude dimethyl selenide filtrate in the distillation flask.

Gently heat the flask in a water bath.

Collect the fraction that distills at approximately 55-58 °C.[7]

Due to the low boiling point, a reduced pressure (vacuum) distillation is generally not

necessary but can be employed for higher purity.[11][12]

Spectroscopic Analysis Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Prepare a solution of the purified dimethyl selenide in a deuterated

solvent (e.g., CDCl₃).

¹H NMR: Acquire the spectrum using a standard NMR spectrometer. The methyl protons will

appear as a singlet around 1.90 ppm.
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⁷⁷Se NMR: Acquire the spectrum using a multinuclear NMR spectrometer. Dimethyl
selenide is often used as a reference standard for ⁷⁷Se NMR and is assigned a chemical

shift of 0.0 ppm.[9] Experimental parameters should be optimized for the specific instrument,

but typically involve a larger spectral width due to the wide range of selenium chemical shifts.

[1][13][14]

Mass Spectrometry (MS):

Sample Introduction: Introduce a dilute solution of dimethyl selenide into the mass

spectrometer via a suitable inlet system (e.g., direct infusion or GC-MS).

Ionization: Use electron ionization (EI) at a standard energy of 70 eV.[15]

Analysis: The resulting mass spectrum will show the molecular ion peak and characteristic

fragment ions.[16][17][18] The isotopic pattern of selenium should be clearly visible.

Infrared (IR) Spectroscopy:

Sample Preparation: Place a drop of the neat liquid dimethyl selenide between two salt

plates (e.g., NaCl or KBr) to form a thin film. Alternatively, a liquid cell can be used.[19][20]

Analysis: Acquire the FTIR spectrum. Key vibrational modes to observe include C-H

stretching and bending, and C-Se stretching frequencies.

Raman Spectroscopy:

Sample Preparation: Place the liquid dimethyl selenide in a glass capillary tube or a

suitable sample holder.

Analysis: Acquire the Raman spectrum using a Raman spectrometer. The C-Se symmetric

and asymmetric stretching vibrations are typically observed in the Raman spectrum.

Chemical Reactivity and Signaling Pathways
Key Chemical Reactions
Dimethyl selenide, as a selenoether, exhibits reactivity primarily at the selenium center. It can

act as a nucleophile, reacting with electrophiles such as alkyl halides to form selenonium salts.
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Oxidation of dimethyl selenide can lead to the formation of dimethyl selenoxide ((CH₃)₂SeO)

and subsequently dimethyl selenone ((CH₃)₂SeO₂).

Biological Signaling and Detoxification Pathway
In biological systems, selenium is metabolized through a series of methylation steps, which

serve as a detoxification mechanism.[2] Inorganic selenium compounds are ultimately

converted to dimethyl selenide and the trimethylselenonium ion for excretion. S-adenosyl-L-

methionine (SAM) acts as the methyl group donor in this pathway.[21][22][23][24]

Methylation Steps
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Caption: Selenium detoxification pathway via methylation.

Experimental Workflow for Synthesis and Purification
A typical laboratory workflow for the synthesis and purification of dimethyl selenide is outlined

below.
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Caption: Experimental workflow for dimethyl selenide synthesis.
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Role in Cancer Research
Organoselenium compounds, including metabolites like dimethyl selenide, have shown

promise as anticancer agents.[3][4][5][6][25] Their proposed mechanisms of action often

involve the induction of oxidative stress in cancer cells through the generation of reactive

oxygen species (ROS), leading to apoptosis.
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(e.g., Dimethyl Selenide Metabolites)

Cancer Cell

Uptake
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Generation
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Click to download full resolution via product page

Caption: Proposed anticancer mechanism of organoselenium compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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